Cas no 36909-44-1 (1,3-Diazetidine-2,4-dione,1,3-dimethyl-)

• Product Name: 1,3-Diazetidine-2,4-dione,1,3-dimethyl-
• CAS No: 36909-44-1
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 321966
• PubChem ID: 181497
• Update Time: 2025-04-19

1,3-Diazetidine-2,4-dione,1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidine-2,4-dione,1,3-dimethyl-
• 1,3-dimethyl-1,3-diazetidine-2,4-dione
• 1,3-Diazetidine-2,4-dione, 1,3-dimethyl-
• 36909-44-1
• SCHEMBL2601688
• DTXSID30958106

• Inchi： 1S/C4H6N2O2/c1-5-3(7)6(2)4(5)8/h1-2H3
• InChI Key： XEFDXVWNHLICRX-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(N1C)=O

Computed Properties

• Exact Mass: 114.04298
• Monoisotopic Mass: 114.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 126.1°Cat760mmHg
• Flash Point: 38.1°C
• Refractive Index: 1.516
• PSA: 40.62